Cas no 107447-22-3 (8-methyl-6,9-diazaspiro4.5decane-7,10-dione)

8-methyl-6,9-diazaspiro4.5decane-7,10-dione structure
107447-22-3 structure
Product Name:8-methyl-6,9-diazaspiro4.5decane-7,10-dione
CAS No:107447-22-3
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD00792713
CID:127553
PubChem ID:541931
Update Time:2025-04-18

8-methyl-6,9-diazaspiro4.5decane-7,10-dione Chemical and Physical Properties

Names and Identifiers

    • 6,9-Diazaspiro[4.5]decane-7,10-dione,8-methyl-
    • 6,9-Diazaspiro[4.5]decane-7,10-dione,8-methyl-(9CI)
    • 8-methyl-6,9-diazaspiro[4.5]decane-7,10-dione
    • AC1LBTHF
    • ACMC-20mb08
    • AG-D-22983
    • CTK4A5437
    • KB-141211
    • MolPort-002-801-671
    • Oprea1_634125
    • 8-methyl-6,9-diazaspiro4.5decane-7,10-dione
    • DTXSID30337336
    • Z1216814268
    • LTRSPDHUDXWHRY-UHFFFAOYSA-N
    • EN300-233889
    • CS-0241548
    • AKOS013568795
    • 8-Methyl-6,9-diazaspiro[4.5]decane-7,10-dione #
    • 2-(4-CHLORO-PHENYL)-QUINOLINE-4-CARBOXYLICACID
    • 107447-22-3
    • SCHEMBL15561421
    • MDL: MFCD00792713
    • Inchi: 1S/C9H14N2O2/c1-6-7(12)11-9(8(13)10-6)4-2-3-5-9/h6H,2-5H2,1H3,(H,10,13)(H,11,12)
    • InChI Key: LTRSPDHUDXWHRY-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCCC2)NC(C(C)N1)=O

Computed Properties

  • Exact Mass: 182.10562
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2

8-methyl-6,9-diazaspiro4.5decane-7,10-dione Pricemore >>

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